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Compound of Interest

Compound Name: di-n-Amyl disulfide

Cat. No.: B090501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Di-n-Amyl disulfide, with the CAS number 112-51-6, is a symmetrical aliphatic disulfide. It is

also known as dipentyl disulfide.[1][2] This organosulfur compound is characterized by two n-

pentyl groups linked by a disulfide bond. Its hydrophobic nature is a key characteristic of long-

chain aliphatic disulfides.[1] This technical guide provides a comprehensive overview of its

chemical and physical properties, detailed experimental protocols for its synthesis and analysis,

and an exploration of its applications, particularly focusing on its potential biological activities.

Chemical and Physical Properties
Di-n-Amyl disulfide is a liquid at room temperature with a characteristic odor.[3] The following

tables summarize its key chemical and physical properties.

Table 1: Chemical Properties of di-n-Amyl Disulfide
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Property Value Reference

CAS Number 112-51-6 [1][2][4]

Molecular Formula C10H22S2 [1][2][4]

Molecular Weight 206.41 g/mol [1][5][6]

IUPAC Name 1-(pentyldisulfanyl)pentane [4]

Synonyms
Dipentyl disulfide, Amyl

disulfide, Pentyl disulfide
[2][4]

Table 2: Physical Properties of di-n-Amyl Disulfide

Property Value Reference

Appearance
Colorless to yellow or orange

clear liquid
[3]

Density 0.93 g/cm³ [3][5][7]

Boiling Point 142 °C at 17 mmHg [4][5]

Melting Point -58.99 °C [4][5]

Flash Point 108.5 °C [4]

Refractive Index 1.48 - 1.49 [3]

Vapor Pressure 0.0117 mmHg at 25°C [4]

Solubility Insoluble in water

Synthesis and Purification
Di-n-Amyl disulfide can be synthesized through various methods, primarily involving the

formation of a disulfide bond from n-pentyl precursors.

Synthesis from Alkyl Halides
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A common and scalable method for the synthesis of symmetrical disulfides involves the

reaction of alkyl halides with a sulfur source.[1]

Experimental Protocol: Synthesis of di-n-Amyl Disulfide from n-Pentyl Bromide

Materials: n-Pentyl bromide, Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O), Dimethyl

sulfoxide (DMSO), Diethyl ether, Anhydrous magnesium sulfate, Deionized water.

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

sodium thiosulfate pentahydrate in DMSO.

Add n-pentyl bromide to the solution.

Heat the reaction mixture to 60-70 °C and stir for 4-6 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

After completion, allow the mixture to cool to room temperature.

Pour the reaction mixture into a separatory funnel containing deionized water and diethyl

ether.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter and concentrate the organic layer under reduced pressure to obtain the crude di-n-
Amyl disulfide.

Purification
The crude product can be purified by fractional distillation under reduced pressure to yield pure

di-n-Amyl disulfide.

Experimental Protocol: Purification by Fractional Distillation
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Apparatus: A fractional distillation setup including a round-bottom flask, a fractionating

column (e.g., Vigreux column), a condenser, a receiving flask, a vacuum source, and a

heating mantle.

Procedure:

Assemble the fractional distillation apparatus.

Place the crude di-n-Amyl disulfide in the round-bottom flask with a few boiling chips.

Apply a vacuum and gradually heat the flask using the heating mantle.

Collect the fraction that distills at the boiling point of di-n-Amyl disulfide at the applied

pressure (e.g., 142 °C at 17 mmHg).[4][5]

Monitor the purity of the collected fractions using Gas Chromatography-Mass

Spectrometry (GC-MS).

Analytical Characterization
The identity and purity of di-n-Amyl disulfide are typically confirmed using spectroscopic

methods such as GC-MS and Nuclear Magnetic Resonance (NMR).

Gas Chromatography-Mass Spectrometry (GC-MS)
Experimental Protocol: GC-MS Analysis

Instrumentation: A gas chromatograph coupled with a mass spectrometer.

Column: A nonpolar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness).

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: Increase to 250 °C at a rate of 10 °C/min.
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Final hold: Hold at 250 °C for 5 minutes.

Injection: 1 µL of a dilute solution of di-n-Amyl disulfide in a suitable solvent (e.g.,

dichloromethane) in splitless mode.

Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

The mass spectrum of di-n-Amyl disulfide is expected to show a molecular ion peak at

m/z 206 and characteristic fragmentation patterns.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Experimental Protocol: 1H and 13C NMR Analysis

Instrumentation: A 400 MHz NMR spectrometer.

Solvent: Deuterated chloroform (CDCl₃).

Sample Preparation: Dissolve approximately 10-20 mg of the purified di-n-Amyl disulfide in

0.6-0.7 mL of CDCl₃.

1H NMR: The spectrum will show characteristic signals for the different protons in the n-

pentyl chains.

13C NMR: The spectrum will show distinct signals for the carbon atoms in the n-pentyl

groups.[4]

Applications
Di-n-Amyl disulfide has applications in various industrial and research fields.

Industrial Applications: It is utilized as an additive in lubricants and adhesives to enhance

their performance, including improving film strength, reducing wear, and increasing thermal

stability.[8]
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Chemical Synthesis: It serves as an intermediate in the synthesis of other sulfur-containing

compounds.[1]

Potential Pharmaceutical Applications: Research has indicated its potential as an

antimicrobial and antifungal agent.[1]

Biological Activity and Mechanism of Action
While research on the specific biological activities of di-n-Amyl disulfide is ongoing, studies

on structurally similar dialkyl disulfides, such as diallyl disulfide from garlic, provide insights into

its potential mechanisms of action.

Antimicrobial and Antifungal Activity
Dialkyl disulfides have demonstrated activity against a range of microorganisms, including

bacteria and fungi.[1] For instance, diallyl disulfide has shown significant antifungal activity

against Candida albicans, a common human pathogen.[9][10] The proposed mechanism of

action involves the disruption of the fungal cell membrane and the inhibition of biofilm

formation.[9]

The antifungal action of disulfides is believed to be initiated by the interaction of the disulfide

bond with thiol groups present in fungal enzymes and proteins. This interaction can lead to the

formation of mixed disulfides, thereby inactivating essential enzymes and disrupting cellular

processes.

Caption: Proposed antifungal mechanism of di-n-Amyl disulfide.

The diagram above illustrates a plausible mechanism for the antifungal activity of di-n-Amyl
disulfide, extrapolated from studies on similar compounds. The disulfide interacts with the

fungal cell membrane, leading to its disruption. Concurrently, it can undergo thiol-disulfide

exchange with essential thiol-containing proteins and enzymes, leading to their inactivation.

These events trigger a cascade of cellular disruptions, including increased oxidative stress and

ultimately leading to programmed cell death (apoptosis).

Safety and Handling
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Di-n-Amyl disulfide should be handled with appropriate safety precautions in a well-ventilated

area.[11] It is advisable to wear personal protective equipment, including gloves, safety

glasses, and a lab coat.[12] The compound should be stored in a cool, dry place away from

heat and ignition sources.[5][12] In case of contact with skin or eyes, rinse immediately with

plenty of water.[11] For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion
Di-n-Amyl disulfide is a versatile chemical with established industrial applications and

promising potential in the pharmaceutical field. Its synthesis and purification can be achieved

through standard organic chemistry techniques. Further research into its biological activities

and specific mechanisms of action is warranted to fully explore its therapeutic potential. This

guide provides a foundational technical overview for researchers and professionals working

with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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